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Compound of Interest

Compound Name: Psb-CB5

Cat. No.: B606684

Application Notes and Protocols for Psh-CB5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and
experimental use of Psh-CB5, a selective antagonist of the G protein-coupled receptor 18
(GPR18). The included protocols and data are intended to facilitate research into the
physiological and pathological roles of GPR18.

Product Information and Solubility

Psbh-CBS5 is a potent and selective antagonist for GPR18, an orphan receptor that is a subject
of growing interest in various research fields, including immunology and metabolic diseases.[1]

[2]

Chemical and Physical Properties
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Property Value Source
(22)-2-[[3-[(4-
chlorophenyl)methoxy]phenyl

IUPAC Name pheny) Viphenyl [1]

methylidene]-6,7-dihydro-5H-
imidazo[2,1-b][3]thiazin-3-one

Molecular Formula C20H17CIN202S
Molecular Weight 384.88 g/mol
CAS Number 1627710-30-8
Purity >98%

Solubility Data

Psb-CBS5 is sparingly soluble in agueous solutions but exhibits good solubility in organic
solvents, particularly dimethyl sulfoxide (DMSO).

Solvent Maximum Concentration Source
DMSO 20 mM
DMSO up to 25 mg/mL

Storage and Stability

For long-term storage, Psh-CB5 should be stored as a solid at -20°C. Stock solutions in DMSO
can be stored at -80°C for up to six months or at -20°C for up to one month.

Biological Activity and Selectivity

Psh-CBS5 is the first selective antagonist identified for GPR18, making it a valuable tool for
elucidating the receptor's function.

Pharmacological Data
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Parameter Value Description Source

Concentration for 50%

ICso 0.279 uM (279 nM) o

inhibition of GPR18
Selectivity vs. CB1 >36-fold
Selectivity vs. CB2 14-fold

Selectivity vs. GPR55 >36-fold

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of Psh-CB5 for subsequent dilution in
experimental buffers.

Materials:

Psbh-CB5 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, high-precision microcentrifuge tubes

Calibrated pipettes

Protocol:

« Allow the Psb-CBS5 vial to equilibrate to room temperature before opening to prevent
condensation.

» Weigh the desired amount of Psb-CB5 powder using an analytical balance in a chemical
fume hood.

e To prepare a 20 mM stock solution, dissolve 7.7 mg of Psh-CB5 in 1 mL of DMSO.

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(37°C) may be applied if necessary.
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 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C for long-term use.

In Vitro Protocol: Inhibition of Acrosomal Exocytosis in
Human Spermatozoa

Objective: To assess the antagonistic activity of Psh-CB5 on GPR18 by measuring the
inhibition of N-Arachidonylglycine (NAGIly)-induced acrosomal exocytosis.

Materials:

Psb-CB5 stock solution (20 mM in DMSO)

N-Arachidonylglycine (NAGly)

Human spermatozoa

Appropriate buffer (e.g., Human Tubal Fluid medium)

Fluorescent lectin conjugate (e.g., FITC-PSA) for acrosome staining

Flow cytometer or fluorescence microscope

Protocol:

e Prepare a working solution of Psh-CB5 by diluting the DMSO stock solution in the assay
buffer. A final concentration of 1 uM is recommended for effective inhibition. Ensure the final
DMSO concentration in the assay does not exceed 0.1% to avoid solvent-induced toxicity.

e Pre-incubate the human spermatozoa with 1 uM Psb-CBS5 or vehicle control (DMSO at the
same final concentration) for 15-30 minutes at 37°C.

» Induce acrosomal exocytosis by adding the GPR18 agonist, NAGly, at an effective
concentration.

 Incubate for the required period to allow for the acrosome reaction to occur.
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» Fix the spermatozoa and stain with a fluorescent lectin that binds to the acrosomal content.

¢ Analyze the percentage of acrosome-reacted sperm using flow cytometry or fluorescence
microscopy.

» A significant reduction in the percentage of acrosome-reacted sperm in the Psb-CB5 treated
group compared to the NAGIy-only group indicates successful GPR18 antagonism.

In Vivo Protocol: Preparation and Administration in a
Murine Model

Objective: To prepare Psh-CB5 for intraperitoneal administration to investigate its effects on
physiological or behavioral parameters in mice.

Materials:
e Psh-CB5 powder

1% Tween-80 solution in sterile saline

Sterile tubes

Vortex mixer and/or sonicator

Syringes and needles for intraperitoneal injection

Protocol:

Weigh the required amount of Psb-CB5 for the desired dosage (e.g., 1-30 mg/kg).
o Prepare a suspension of Psh-CB5 in a 1% Tween-80 solution.

» Vortex the suspension vigorously and/or sonicate until a homogenous suspension is
achieved.

o Administer the suspension via intraperitoneal (i.p.) injection to the mice. The injection volume
should be appropriate for the animal's weight (e.g., 100 pL per animal).

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b606684?utm_src=pdf-body
https://www.benchchem.com/product/b606684?utm_src=pdf-body
https://www.benchchem.com/product/b606684?utm_src=pdf-body
https://www.benchchem.com/product/b606684?utm_src=pdf-body
https://www.benchchem.com/product/b606684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Behavioral or physiological assessments should be conducted at appropriate time points
following administration (e.g., 30 or 45 minutes post-injection).

Signaling Pathway

Psb-CB5 acts as an antagonist to GPR18, a G protein-coupled receptor. The binding of an
agonist (like NAGly) to GPR18 is known to initiate downstream signaling cascades. By blocking
this initial step, Psb-CB5 prevents these downstream effects. GPR18 activation has been
linked to pathways involving the eNOS-NO-cGMP pathway and MAPK (ERK1/2)
phosphorylation.
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Caption: Antagonistic action of Psb-CB5 on the GPR18 signaling pathway.

Experimental Workflow

The following diagram outlines a general workflow for studying the effects of Psh-CB5 in a cell-
based assay.
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Caption: General workflow for in vitro cell-based assays using Psbh-CB5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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